N-(2-ethylhexyl)-4-nitrobenzamide
Overview
Description
N-(2-ethylhexyl)-4-nitrobenzamide , also known as TEHTM , is a chemical compound commonly used as a plasticizer in various applications. It has gained attention due to its potential advantages over other plasticizers, such as di(2-ethylhexyl) phthalate (DEHP) . TEHTM is often employed in medical devices, particularly in PVC infusion equipment , owing to its lower toxicity and improved stability compared to DEHP .
Synthesis Analysis
The synthesis of TEHTM involves the reaction between 2-ethylhexanol and 4-nitrobenzoyl chloride . The resulting product is N-(2-ethylhexyl)-4-nitrobenzamide. The synthetic route ensures the incorporation of the 2-ethylhexyl group into the benzamide structure, conferring plasticizing properties .
Molecular Structure Analysis
The molecular formula of TEHTM is C~18~H~27~N~O~3~ . Its structure consists of a benzene ring with a nitro group (NO~2~) at one position and an amide group (CONH~2~) at another. The 2-ethylhexyl side chain enhances its flexibility and plasticizing capabilities .
Physical And Chemical Properties Analysis
Scientific Research Applications
Nanoparticles and Nanocrystals Synthesis : A study by Saeed et al. (2013) focused on synthesizing nanoparticles and nanocrystals from a nickel(II) complex of a related compound, N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide. The complex was used as a precursor for depositing nickel sulfide nanocrystals, indicating potential applications in materials science (Saeed et al., 2013).
Quality Control in Medicinal Chemistry : Another study by Sych et al. (2018) developed methods for identifying and determining the quality of N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, a compound with high anticonvulsive activity. This highlights the importance of these compounds in pharmaceutical research and the development of quality control techniques (Sych et al., 2018).
Antibacterial Activity : Research by Saeed et al. (2010) on nickel and copper metal complexes of N-(R-carbamothioyl)-4-nitrobenzamide showed significant antibacterial efficacy, suggesting applications in the development of new antibacterial agents (Saeed et al., 2010).
Chemical Vapor Deposition for Thin Films : Saeed et al. (2013) also investigated the use of nickel(II) complexes of N-(di-alkyl-carbamothioyl)-4-nitrobenzamide as precursors for depositing nickel sulfide nanostructured thin films, indicating potential applications in nanotechnology and materials science (Saeed et al., 2013).
Mechanism of Action
As a plasticizer, TEHTM functions by reducing the intermolecular forces within polymer chains. It enhances the flexibility, elongation, and processability of polymers, making them suitable for various applications. The 2-ethylhexyl group disrupts polymer-polymer interactions, allowing for easier movement of polymer segments .
Safety and Hazards
properties
IUPAC Name |
N-(2-ethylhexyl)-4-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3/c1-3-5-6-12(4-2)11-16-15(18)13-7-9-14(10-8-13)17(19)20/h7-10,12H,3-6,11H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLYSNQGXATQBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CNC(=O)C1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101298944 |
Source
|
| Record name | N-(2-Ethylhexyl)-4-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101298944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethylhexyl)-4-nitrobenzamide | |
CAS RN |
154702-08-6 |
Source
|
| Record name | N-(2-Ethylhexyl)-4-nitrobenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=154702-08-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Ethylhexyl)-4-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101298944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzamide, N-(2-ethylhexyl)-4-nitro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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